Cas no 20997-65-3 (5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate)

5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate structure
20997-65-3 structure
Product Name:5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate
CAS No:20997-65-3
MF:C30H52O2
MW:444.732689857483
CID:2656767
Update Time:2023-08-06

5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 4α-Methyl-5α-cholestan-3α-ol acetate
    • 5.alpha.-Cholestan-3.alpha.-ol, 4.alpha.-methyl-, acetate
    • WHFNJZOJPBXDDI-PHRZRKKCSA-N
    • 4alpha-Methyl-5alpha-cholestan-3alpha-ol acetate
    • 4-Methylcholestan-3-yl acetate, (3.alpha.,4.alpha.,5.alpha.)-
    • 5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate
    • Inchi: 1S/C30H52O2/c1-19(2)9-8-10-20(3)24-13-14-26-23-11-12-25-21(4)28(32-22(5)31)16-18-30(25,7)27(23)15-17-29(24,26)6/h19-21,23-28H,8-18H2,1-7H3/t20-,21+,23+,24-,25+,26+,27+,28-,29-,30+/m1/s1
    • InChI Key: WHFNJZOJPBXDDI-PHRZRKKCSA-N
    • SMILES: O(C(C)=O)[C@@H]1CC[C@@]2(C)[C@H]([C@@H]1C)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@@H]12

Computed Properties

  • Exact Mass: 444.397
  • Monoisotopic Mass: 444.397
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
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